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Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-
Hydroxybenzophenone (Benzophenone-1) and its derivatives in sunscreen and cosmetic
formulations. The document details the compound's mechanism of action, photoprotective
properties, and includes protocols for formulation and efficacy testing.

Introduction to 2-Hydroxybenzophenone
(Benzophenone-1)

2-Hydroxybenzophenone, a member of the benzophenone family of aromatic ketones, is a
synthetic compound widely utilized in cosmetics and personal care products as a UV filter and
stabilizer.[1] Its primary role is to protect the skin and the product itself from the damaging
effects of ultraviolet (UV) radiation.[2] In its raw form, it appears as a white to pale yellow
crystalline powder.[1]

Benzophenones, including 2-Hydroxybenzophenone, function by absorbing and dissipating
UV radiation, which helps to prevent sunburn, premature skin aging, and reduces the risk of
skin cancer.[2][3] They are also employed to protect the color and fragrance of cosmetic
products from degradation upon exposure to sunlight.[1]
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Mechanism of Action: UV Absorption and Energy
Dissipation

The photoprotective effect of 2-Hydroxybenzophenone is attributed to its ability to absorb UV
radiation, particularly in the UVA and UVB range.[3] Upon absorption of a UV photon, the
molecule is promoted to an excited singlet state. It then undergoes a rapid, radiationless
process called Excited-State Intramolecular Proton Transfer (ESIPT), which is the primary
mechanism for dissipating the absorbed energy as heat.[4] This process involves the transfer
of a proton from the hydroxyl group to the carbonyl oxygen, forming a transient keto-tautomer.
This is followed by a rapid return to the ground state, releasing the energy as heat and
regenerating the original molecule, allowing it to absorb another UV photon.[4] A minor
photodegradative pathway can lead to the formation of phenoxyl radicals.[4]
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Mechanism of UV energy dissipation by 2-Hydroxybenzophenone.

Quantitative Data

The following tables summarize the key quantitative data for 2-Hydroxybenzophenone and

related compounds.

Table 1: Physicochemical and UV Absorption Properties of Benzophenones
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Note: Molar absorptivity data for 2-Hydroxybenzophenone is not readily available in the

reviewed literature.

Table 2: Regulatory and Safety Data for Benzophenones in Cosmetics
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Compound

Region/Authority

Maximum
Permitted
Concentration

Key Safety
Findings/Concerns

Benzophenone-1

European Union
(ScCCs)

Not considered safe
for use as of March
2025 due to
genotoxicity concerns
and endocrine-

disrupting effects.[1]

Genotoxicity,
estrogenic activity,
weak anti-androgenic
effects, possible
thyroid disruption.[1]

Benzophenone-3

Up to 6% in OTC

Considered safe and
effective by the FDA.

Some studies suggest

USA (FDA) _ _
(Oxybenzone) sunscreen products. potential endocrine-
disrupting effects.[4]
[5]
Up to 10% in OTC Considered safe and
Benzophenone-4 )
] USA (FDA) sunscreen products. effective by the FDA.
(Sulisobenzone)
[2] [2]
Up to 3% in OTC Considered safe and
Benzophenone-8 i
USA (FDA) sunscreen products. effective by the FDA.

(Dioxybenzone)

[7]

[7]

Experimental Protocols

Protocol for a Basic Sunscreen Formulation (O/W

Emulsion)

This protocol describes the preparation of a basic oil-in-water (O/W) emulsion sunscreen.
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Oil Phase Preparation Water Phase Preparation

Combine emollients, emulsifiers,
and oil-soluble UV filters
(e.g., 2-Hydroxybenzophenone).

'

Heat to 75-80°C with stirring. Heat to 75-80°C with stirring.

Combine deionized water, humectants,
and water-soluble ingredients.

N pd

Slowly add the oil phase to the water phase
under high-shear homogenization.

Cool the emulsion to ~40°C
with gentle stirring.

Add temperature-sensitive ingredients
(preservatives, fragrance, etc.).

Final Sunscreen Formulation
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2-Hydroxybenzophenone Estrogen Receptor (ERA/ERp)
(or its metabolites) in cytoplasm

Binding to ER

Translocation to Nucleus

Dimerization

Binds to Estrogen
Response Element (ERE) on DNA

Transcription of
Estrogen-Responsive Genes

Cell Proliferation,
DNA Damage
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No Nuclear Translocation
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Blocked Transcription of
Androgen-Dependent Genes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-
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[Online PDF]. Available at: [https://www.benchchem.com/product/b104022#application-of-2-
hydroxybenzophenone-in-sunscreen-and-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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